Cas no 2222653-73-6 (4-Bromo-6-(2-hydroxy-2-methylpropoxy)pyrazolo[1,5-a]pyridine-3-carbonitrile)

• Product Name: 4-Bromo-6-(2-hydroxy-2-methylpropoxy)pyrazolo[1,5-a]pyridine-3-carbonitrile
• CAS No: 2222653-73-6
• MF: C₁₂H₁₂BrN₃O₂
• MW: 310.14658164978
• CID: 4743859
• Update Time: 2025-06-08

4-Bromo-6-(2-hydroxy-2-methylpropoxy)pyrazolo[1,5-a]pyridine-3-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 4-Bromo-6-(2-hydroxy-2-methylpropoxy)pyrazolo[1,5-a]pyridine-3-carbonitrile
• CC(C)(O)COC1=CN2N=CC(C#N)=C2C(Br)=C1

• Inchi： 1S/C12H12BrN3O2/c1-12(2,17)7-18-9-3-10(13)11-8(4-14)5-15-16(11)6-9/h3,5-6,17H,7H2,1-2H3
• InChI Key： RJUHSXWLIAPBOG-UHFFFAOYSA-N
• SMILES： BrC1=CC(=CN2C1=C(C#N)C=N2)OCC(C)(C)O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 355
• Topological Polar Surface Area: 70.6

Additional information on 4-Bromo-6-(2-hydroxy-2-methylpropoxy)pyrazolo[1,5-a]pyridine-3-carbonitrile

Introduction to 4-Bromo-6-(2-hydroxy-2-methylpropoxy)pyrazolo[1,5-a]pyridine-3-carbonitrile (CAS No. 2222653-73-6)

4-Bromo-6-(2-hydroxy-2-methylpropoxy)pyrazolo[1,5-a]pyridine-3-carbonitrile, identified by its CAS number 2222653-73-6, is a structurally complex heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the pyrazolo[1,5-a]pyridine scaffold, a class of nitrogen-containing heterocycles known for their broad spectrum of biological activities and potential therapeutic applications.

The molecular structure of 4-Bromo-6-(2-hydroxy-2-methylpropoxy)pyrazolo[1,5-a]pyridine-3-carbonitrile incorporates several key functional groups, including a bromine atom at the 4-position, a carbonitrile group at the 3-position, and an alkoxy group linked to the 6-position via a 2-hydroxy-2-methylpropyl chain. These structural features contribute to its unique chemical properties and biological interactions, making it a valuable scaffold for drug discovery and development.

In recent years, there has been growing interest in developing novel small molecules that target various disease pathways. The pyrazolo[1,5-a]pyridine core is particularly noteworthy due to its presence in several bioactive natural products and pharmacologically relevant compounds. For instance, derivatives of this scaffold have been investigated for their potential roles in modulating enzyme activity, inhibiting inflammatory pathways, and interacting with specific protein targets.

The bromine substituent at the 4-position of 4-Bromo-6-(2-hydroxy-2-methylpropoxy)pyrazolo[1,5-a]pyridine-3-carbonitrile is particularly significant as it serves as a versatile handle for further chemical modifications. Brominated pyrazolo[1,5-a]pyridines are often employed in cross-coupling reactions, such as Suzuki-Miyaura or Buchwald-Hartwig couplings, which are widely used in the synthesis of more complex molecular architectures. These reactions allow for the introduction of diverse functional groups at specific positions within the heterocyclic core, enabling the exploration of novel pharmacophores.

The carbonitrile group at the 3-position is another critical feature of this compound. Carbonitrile functionalities are known to exhibit various biological activities, including antimicrobial, antiviral, and anticancer properties. The presence of this group can influence both the electronic properties of the molecule and its interactions with biological targets. Additionally, carbonitriles can be further functionalized through hydrolysis or reduction reactions, providing additional avenues for structural diversification.

The alkoxy group linked to the 6-position via a 2-hydroxy-2-methylpropyl chain adds another layer of complexity to the molecular structure. This side chain not only influences the solubility and metabolic stability of the compound but also introduces hydrophilic and hydrophobic interactions that can modulate its binding affinity to biological targets. The presence of both hydroxyl and methyl groups within this side chain further enhances its potential for diverse biological activities.

Recent studies have highlighted the importance of 4-Bromo-6-(2-hydroxy-2-methylpropoxy)pyrazolo[1,5-a]pyridine-3-carbonitrile in drug discovery efforts aimed at addressing unmet medical needs. For example, researchers have explored its potential as a lead compound for developing inhibitors targeting enzymes involved in cancer metabolism. The combination of structural features such as the bromine atom and carbonitrile group makes it an attractive candidate for further optimization through structure-based drug design approaches.

Moreover, computational modeling studies have been conducted to understand the binding interactions of this compound with potential biological targets. These studies have provided insights into how modifications to specific functional groups can enhance binding affinity and selectivity. For instance, alterations to the alkoxy side chain have been shown to influence both solubility and target engagement properties.

The synthesis of 4-Bromo-6-(2-hydroxy-2-methylpropoxy)pyrazolo[1,5-a]pyridine-3-carbonitrile involves multi-step organic transformations that highlight its synthetic accessibility while maintaining high regioselectivity. Key synthetic steps include cyclization reactions to form the pyrazolo[1,5-a]pyridine core followed by functional group interconversions to introduce bromine and carbonitrile substituents. The alkoxy side chain is typically introduced through nucleophilic substitution reactions or metal-catalyzed cross-coupling processes.

In conclusion,4-Bromo-6-(2-hydroxy-2-methylpropoxy)pyrazolo[1,5-a]pyridine-3-carbonitrile (CAS No. 2222653-73-6) represents a promising scaffold for pharmaceutical research due to its unique structural features and potential biological activities. Its versatility in chemical modifications makes it an invaluable tool for medicinal chemists seeking to develop novel therapeutic agents targeting various diseases.